Cas no 2227688-35-7 (rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine
• CAS No: 2227688-35-7
• MF: C₁₀H₈F₅N
• MW: 237.169239997864
• CID: 6281737
• PubChem ID: 165696037
• Update Time: 2025-06-11

rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine
• 2227688-35-7
• EN300-1798429
• rac-[(1R,2R)-2-(pentafluorophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H8F5N/c11-6-5(4-1-3(4)2-16)7(12)9(14)10(15)8(6)13/h3-4H,1-2,16H2/t3-,4+/m0/s1
• InChI Key： SNCMTWHMYODTCS-IUYQGCFVSA-N
• SMILES： FC1C(=C(C(=C(C=1[C@@H]1C[C@H]1CN)F)F)F)F

Computed Properties

• Exact Mass: 237.05769007g/mol
• Monoisotopic Mass: 237.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine

Introduction to Rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine (CAS No. 2227688-35-7)

Rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227688-35-7, belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug development and therapeutic applications.

The molecular structure of Rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine is characterized by its cyclopropyl ring and the presence of a pentafluorophenyl group. The cyclopropyl moiety introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. On the other hand, the pentafluorophenyl group enhances lipophilicity and electronic properties, which are crucial factors in drug design. These features make the compound a promising scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. Rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine has been investigated for its potential role in modulating enzymes and receptors involved in critical biological processes. For instance, studies have suggested that this compound may interact with proteins associated with inflammation and immune response, offering a potential therapeutic avenue for conditions such as autoimmune disorders.

The synthesis of Rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine presents unique challenges due to its complex stereochemistry. The synthesis must carefully control the stereochemistry at the cyclopropyl center to ensure the desired enantiomeric purity. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, have been employed to achieve this goal. These methods not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of precise molecular construction in drug development.

Recent research has also explored the pharmacokinetic properties of Rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine. Studies indicate that the compound exhibits favorable solubility and bioavailability profiles when formulated appropriately. This is particularly important for ensuring that the drug reaches its target site of action effectively and remains stable under physiological conditions. Additionally, computational modeling has been used to predict the metabolic fate of this compound, providing insights into potential side effects and drug-drug interactions.

The potential therapeutic applications of Rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine are broad and diverse. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management. The compound's ability to interact with specific biological targets suggests that it could be developed into a novel therapeutic agent for conditions such as rheumatoid arthritis or neuropathic pain. Furthermore, its unique structural features may make it useful in combination therapies, where it could synergize with other drugs to enhance overall treatment efficacy.

In conclusion, Rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine (CAS No. 2227688-35-7) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for further development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new treatments for various diseases.